4-((3-Bromophenoxy)methyl)benzoic acid

• Molecular Formula: C14H11BrO3
• Molecular Weight: 307.14 g/mol
• IUPAC Name: 4-[(3-bromophenoxy)methyl]benzoic acid
• InChI: InChI=1S/C14H11BrO3/c15-12-2-1-3-13(8-12)18-9-10-4-6-11(7-5-10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key: KBYZCUKYNGUKDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)OCC2=CC=C(C=C2)C(=O)O

Description

4-((3-Bromophenoxy)methyl)benzoic acid is a brominated aromatic compound featuring a benzoic acid core substituted at the para-position with a (3-bromophenoxy)methyl group. Its molecular formula is C₁₄H₁₁BrO₃, with a molecular weight of 315.14 g/mol. Structurally, the compound combines a polar carboxylic acid group with a lipophilic bromophenoxy moiety, which may influence its solubility, reactivity, and biological interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Brominated Benzoic Acid Derivatives

Compound	Structure	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Source
4-Bromobenzoic acid	Benzoic acid with Br at para	201.02	Intermediate in drug synthesis; acidic (pKa ~4.3)	[18]
4-(Bromomethyl)benzaldehyde	Benzaldehyde with BrCH₂ at para	199.05	Reactive alkylating agent; toxicological hazards noted	[10]
Target Compound	Benzoic acid with (3-BrPhO)CH₂ at para	315.14	Hypothesized enhanced lipophilicity vs. 4-Bromobenzoic acid; potential for hydrogen bonding via COOH group	N/A

Key Insights :

• The bromine atom in 4-Bromobenzoic acid enhances electrophilicity, aiding in nucleophilic substitution reactions. The target compound’s phenoxymethyl group may reduce acidity compared to 4-Bromobenzoic acid due to electron-donating effects from the oxygen atom .
• 4-(Bromomethyl)benzaldehyde’s safety data () suggests that brominated benzyl derivatives require careful handling, implying similar precautions for the target compound .

Phenoxymethyl-Substituted Analogues

Compound (Source)	Structure	Biological Activity/Notes	Evidence Source
4-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)benzoic acid derivatives	Benzoic acid with dihydroisoquinoline-CH₂ at para	Butyrylcholinesterase (BChE) inhibitors; IC₅₀ values in µM range	[4]
4-[（5-Bromo-4-...-methyl]-benzoic acid (HIV-1 inhibitor)	Complex bromophenoxymethyl substituent	HIV-1 integrase inhibitor (D77 analog); binding affinity via π-π stacking	[14]

Key Insights :

• Phenoxymethyl groups in and enhance interactions with enzymes via hydrophobic pockets or π-π stacking. The target compound’s 3-bromophenoxy group may similarly engage in halogen bonding or steric interactions .
• Derivatives in show that methylene-linked substituents (e.g., dihydroisoquinoline) improve selectivity for BChE over acetylcholinesterase, suggesting the target compound could be tailored for specific enzyme inhibition .

Key Insights :

• HMBA’s prenyl group enhances membrane permeability, a feature the target compound’s bromophenoxy group may mimic for cellular uptake .
• Esterification (e.g., methyl ester in ) improves bioavailability, suggesting that derivatization of the target compound’s carboxylic acid group could optimize pharmacokinetics .

Research Findings and Data Gaps

• Synthetic Routes : Analogous compounds (e.g., ’s phosphonates) are synthesized via nucleophilic substitution or esterification, suggesting feasible pathways for the target compound using 4-(bromomethyl)benzoic acid intermediates .
• Physicochemical Properties: No experimental data (e.g., melting point, solubility) exist for the target compound, but its bromophenoxy group likely increases lipophilicity (logP >3) compared to unsubstituted benzoic acid.